6-Iodo-1-methylquinazoline-2,4(1H,3H)-dione

• Molecular Formula: C9H7IN2O2
• Molecular Weight: 302.07 g/mol
• IUPAC Name: 6-iodo-1-methylquinazoline-2,4-dione
• InChI: InChI=1S/C9H7IN2O2/c1-12-7-3-2-5(10)4-6(7)8(13)11-9(12)14/h2-4H,1H3,(H,11,13,14)
• InChI Key: WIMPDQBMZZUWMU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)I)C(=O)NC1=O

Description

6-Iodo-1-methylquinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C9H7IN2O2 and its molecular weight is 302.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 0.45 g (1.1 mmol) 3-(3,4-Difluoro-benzyl)-6-iodo-1-methyl-1H-quinazoline-2,4-dione and 0.56 g (4.4 mmol) di-isopropyl ethylamine in 15 ml DMF is added bis-triphenylphosphine palladium di-chloride (catalytic) followed by CuI (catalytic). 0.18 g (1.3 mmol) 3-phenyl-propyne is added and the mixture is heated to 70° C. for 6 hours. The mixture is allowed to cool to room temperature and stirred overnight. Water is added and the mixture stirred 30 minutes. Filtered and triturated solid in hot EtOAc and filtered. Purified by flash chromatography (EtOAc/hexane eluent).